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  4. (1S,2S,3R,5S)-3-[[3-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]-5-(propylthio)-3H-1,2,3-triazolo[4,5
(1S,2S,3R,5S)-3-[[3-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]-5-(propylthio)-3H-1,2,3-triazolo[4,5 (1S,2S,3R,5S)-3-[[3-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]-5-(propylthio)-3H-1,2,3-triazolo[4,5
Brand Name: Vulcanchem
CAS No.: 1788033-05-5
VCID: VC0104927
InChI: InChI=1S/C23H28F2N6O4S/c1-2-7-36-23-27-21(26-15-10-17(35-6-5-32)20(34)19(15)33)18-22(28-23)31(30-29-18)16-9-12(16)11-3-4-13(24)14(25)8-11/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1
SMILES: CCCSC1=NC2=C(C(=N1)NC3CC(C(C3O)O)OCCO)N=NN2C4CC4C5=CC(=C(C=C5)F)F
Molecular Formula: C23H28F2N6O4S
Molecular Weight: 522.572

(1S,2S,3R,5S)-3-[[3-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]-5-(propylthio)-3H-1,2,3-triazolo[4,5

CAS No.: 1788033-05-5

Reference Standards

VCID: VC0104927

Molecular Formula: C23H28F2N6O4S

Molecular Weight: 522.572

(1S,2S,3R,5S)-3-[[3-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]-5-(propylthio)-3H-1,2,3-triazolo[4,5 - 1788033-05-5

CAS No. 1788033-05-5
Product Name (1S,2S,3R,5S)-3-[[3-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]-5-(propylthio)-3H-1,2,3-triazolo[4,5
Molecular Formula C23H28F2N6O4S
Molecular Weight 522.572
IUPAC Name (1S,2S,3R,5S)-3-[[3-[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-7-yl]amino]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
Standard InChI InChI=1S/C23H28F2N6O4S/c1-2-7-36-23-27-21(26-15-10-17(35-6-5-32)20(34)19(15)33)18-22(28-23)31(30-29-18)16-9-12(16)11-3-4-13(24)14(25)8-11/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1
Standard InChIKey TUIWICWAOCUWJD-FNOIDJSQSA-N
SMILES CCCSC1=NC2=C(C(=N1)NC3CC(C(C3O)O)OCCO)N=NN2C4CC4C5=CC(=C(C=C5)F)F
Synonyms Ticagrelor Imp A
Last Modified Aug 20 2021
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